Cas no 1043903-19-0 ([1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid)

• Product name: [1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid
• CAS No: 1043903-19-0
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD12923316
• CID: 840940
• PubChem ID: 23438842

[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid
• methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
• [1,2,4]triazol[1,5-a]pyridin-6-carboxylic acid
• MFCD12923316
• EN300-1592151
• SCHEMBL3617962
• SY033499
• AKOS015919554
• DTXSID10634153
• PB16521
• 1043903-19-0
• [1,2,4]triazolo[1,5-a]pyridine-6-carboxylicacid
• 1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid
• YYUHEGMACRELPY-UHFFFAOYSA-N
• CS-0053022
• Z1255400371
• DB-020690
• AS-42714

• MDL： MFCD12923316
• Inchi： InChI=1S/C7H5N3O2/c11-7(12)5-1-2-6-8-4-9-10(6)3-5/h1-4H,(H,11,12)
• InChI Key： YYUHEGMACRELPY-UHFFFAOYSA-N
• SMILES： OC(=O)C1=CN2N=CN=C2C=C1

Computed Properties

• Exact Mass: 163.03800
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.58
• PSA: 67.49000
• LogP: 0.42750

[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid Security Information

[1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on [1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid

Comprehensive Analysis of [1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid (CAS No. 1043903-19-0): Properties, Applications, and Research Insights

The [1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid (CAS No. 1043903-19-0) is a heterocyclic compound garnering significant attention in pharmaceutical and agrochemical research due to its unique structural framework. As a derivative of the triazolopyridine family, this compound features a fused triazole and pyridine ring system, which enhances its bioactivity and versatility. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent studies highlight the compound's role in addressing drug-resistant infections, a pressing global health concern. Its carboxylic acid moiety allows for facile derivatization, enabling the synthesis of novel analogs with improved pharmacokinetic properties. This adaptability aligns with the growing demand for small-molecule therapeutics in precision medicine. Furthermore, the compound's low toxicity profile and high stability make it a promising candidate for bioconjugation applications in targeted drug delivery systems.

From a synthetic chemistry perspective, [1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid serves as a key intermediate in multicomponent reactions (MCRs), which are pivotal for green chemistry initiatives. Its compatibility with click chemistry protocols has also been demonstrated, facilitating rapid scaffold diversification. These attributes resonate with the industry's shift toward sustainable synthesis methods, reducing waste and energy consumption.

In material science, this compound's π-conjugated system contributes to its utility in designing organic semiconductors and fluorescent probes. Its ability to chelate metal ions opens avenues for catalysis and sensor development, addressing needs in environmental monitoring and diagnostics. Such interdisciplinary applications underscore its relevance in emerging technologies.

Market trends indicate rising interest in high-purity [1,2,4]triazolo[1,5-a]pyridine-6-carboxylic acid suppliers, driven by R&D investments in personalized medicine. Analytical techniques like HPLC and NMR are critical for quality control, ensuring reproducibility in preclinical studies. As patent landscapes evolve, this compound's IP potential remains a focal point for innovators seeking to leverage its scaffold for novel therapeutics.

Future research directions may explore its synergy with AI-driven drug design platforms, accelerating hit-to-lead optimization. With its multifaceted applications and alignment with global health priorities, CAS No. 1043903-19-0 exemplifies the convergence of chemistry and biotechnology in solving 21st-century challenges.